1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol
• IUPAC Name: 1-[(3-chlorophenyl)methyl]-5-methyltriazole-4-carbaldehyde
• InChI: InChI=1S/C11H10ClN3O/c1-8-11(7-16)13-14-15(8)6-9-3-2-4-10(12)5-9/h2-5,7H,6H2,1H3
• InChI Key: RBJUNTFKOGYSSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1CC2=CC(=CC=C2)Cl)C=O

Description

1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is a triazole-derived compound featuring a 3-chlorophenylmethyl substituent at the N1 position, a methyl group at C5, and a carbaldehyde group at C2. This structure places it within a broader class of triazole-4-carbaldehyde derivatives, which are of interest due to their versatility in medicinal chemistry and materials science.

Preparation Methods

The synthesis of 1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of 3-chlorobenzyl chloride with 5-methyl-1H-1,2,3-triazole-4-carbaldehyde in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures. The product is then purified through recrystallization or column chromatography to obtain the desired compound in high yield.

Chemical Reactions Analysis

1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Condensation: The aldehyde group can participate in condensation reactions with amines or hydrazines to form imines or hydrazones, respectively.

Scientific Research Applications

Chemistry: It serves as an intermediate in the synthesis of more complex triazole derivatives and other heterocyclic compounds.

Biology: Triazole derivatives, including this compound, have shown promising biological activities such as antimicrobial, antifungal, and anticancer properties.

Medicine: The compound is being investigated for its potential use in the development of new pharmaceuticals, particularly as antimicrobial and anticancer agents.

Industry: It can be used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is primarily related to its interaction with biological targets. The triazole ring can interact with various enzymes and receptors, leading to inhibition or modulation of their activity. The presence of the 3-chlorophenyl group enhances the compound’s ability to bind to hydrophobic pockets in proteins, increasing its potency. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, further contributing to its biological activity.

Comparison with Similar Compounds

Functional Group Variations at the C4 Position

The C4 position of the triazole ring is a critical site for modulating reactivity and biological activity. Key analogs include:

Compound Name	Molecular Formula	Molecular Weight	C4 Substituent	Key Properties/Applications	References
1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde	C₁₁H₉ClN₃O	234.67*	-CHO (Aldehyde)	Reactive site for condensation reactions
(4-Chlorophenyl)methyl 1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate	C₁₇H₁₃Cl₂N₃O₂	374.21	-COOCH₂(4-ClC₆H₄)	Screening compound for pharmacological studies
1-[1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]ethan-1-one	C₁₁H₁₀ClN₃O	247.67	-COCH₃ (Acetyl)	Intermediate for heterocyclic synthesis
1-(3-Chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	C₁₁H₁₀ClN₃O₃	267.67	-COOH (Carboxylic acid)	Potential for salt formation and solubility enhancement

*Calculated based on analogous compounds.

• Aldehyde vs. Carboxylate/Ester : The carbaldehyde group in the target compound enables nucleophilic additions (e.g., hydrazide condensations; see ), whereas carboxylate esters () are more hydrolytically stable and may improve bioavailability .
• Aldehyde vs. Acetyl : The acetyl derivative () lacks the aldehyde’s reactivity but offers a ketone for further reduction or Grignard reactions .
• Aldehyde vs. Carboxylic Acid : The carboxylic acid analog () introduces ionizability, enhancing water solubility but reducing membrane permeability compared to the neutral aldehyde .

Substituent Variations on the Aromatic Ring

The nature of the aryl group at N1 influences electronic and steric properties:

Compound Name	Aryl Substituent	Electronic Effects	Biological Implications	References
1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde	3-Chlorophenyl	Electron-withdrawing, lipophilic	Potential antimicrobial/anticancer activity
1-[(4-Fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde	4-Fluorophenyl	Moderate electron-withdrawing	Altered binding affinity in target proteins
1-(3-Chloro-4-methylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide	3-Chloro-4-methylphenyl	Increased steric bulk	Enhanced selectivity in enzyme inhibition

• Chloro vs.
• Chloro vs. Methoxy : Methoxy groups () are electron-donating, reducing electrophilicity and altering interaction with biological targets .

Biological Activity

1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is a compound of interest due to its potential biological activities. Triazoles are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. This article reviews the biological activity of this specific triazole derivative, focusing on its synthesis, structure-activity relationships (SAR), and documented case studies.

Synthesis

The compound can be synthesized through a multi-step reaction involving the chlorination of an aniline derivative followed by azide formation and cyclization. The synthesis process typically yields high purity and is characterized by various spectroscopic methods such as NMR and IR.

Structural Characteristics

The molecular formula of 1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde is $C_{12}H_{12}ClN_3O$ with a molecular weight of approximately 237.64 g/mol. The crystal structure exhibits specific angles between the triazole ring and the phenyl ring, which influence its biological interactions.

Property	Value
Molecular Formula	$C_{12}H_{12}ClN_3O$
Molecular Weight	237.64 g/mol
Melting Point	168–170 °C
Crystal System	Monoclinic

Antimicrobial Activity

Research has shown that derivatives of triazoles exhibit significant antimicrobial properties. In vitro studies indicate that 1-[(3-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde demonstrates effective inhibition against various bacterial strains. The minimum inhibitory concentration (MIC) values for this compound are noteworthy.

Case Studies

• Antibacterial Efficacy : A study evaluating the antibacterial activity of this triazole derivative reported MIC values ranging from 0.22 to 0.25 μg/mL against Staphylococcus aureus and Escherichia coli. These results suggest that the compound is potent against clinically relevant pathogens .
• Antifungal Properties : In another investigation, the compound was tested for antifungal activity against Candida albicans, showing significant inhibition at lower concentrations compared to standard antifungal agents like fluconazole .
• Anticancer Potential : Recent studies have explored the anticancer properties of triazole derivatives. The compound exhibited cytotoxic effects on various cancer cell lines, with IC50 values indicating potential for further development as an anticancer agent .

Structure-Activity Relationship (SAR)

The biological activity of triazoles is often linked to their structural features. The presence of a chlorophenyl group enhances lipophilicity and may contribute to increased membrane permeability, facilitating better interaction with biological targets. Modifications at the triazole ring can also significantly affect potency and selectivity.